Cas no 195142-55-3 (3,4-Dihydro-2H-benzob1,4thiazine-7-carboxylic Acid)

• Product Name: 3,4-Dihydro-2H-benzob1,4thiazine-7-carboxylic Acid
• CAS No: 195142-55-3
• MDL: MFCD20655962
• CID: 4630897
• PubChem ID: 11389961
• Update Time: 2025-11-06

3,4-Dihydro-2H-benzob1,4thiazine-7-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 3,4-Dihydro-2H-benzob1,4thiazine-7-carboxylic Acid

• MDL： MFCD20655962

Additional information on 3,4-Dihydro-2H-benzob1,4thiazine-7-carboxylic Acid

Exploring the Potential of 3,4-Dihydro-2H-Benzob[1,4]Thiazine-7-Carboxylic Acid in Chemical and Biomedical Applications

The compound CAS No. 195142-55-3, formally named 3,4-dihydro-2H-benzob[1,4]thiazine-7-carboxylic acid, represents a structurally unique member of the benzothiazine class. Its molecular formula is C₁₀H₁₁NO₂S, with a molar mass of approximately 207.26 g/mol. The central thiophene ring system in this molecule is fused to a benzene ring at positions 6–8 (as per IUPAC nomenclature), creating a rigid scaffold that offers potential for modulating biological interactions through strategic functionalization. The carboxylic acid group at position 7 introduces acidic properties and enhances its solubility in aqueous environments—a critical feature for drug delivery systems.

In recent years, researchers have focused on optimizing the synthesis of 3,4-dihydro derivatives, particularly those containing heterocyclic rings such as benzothiazines. A groundbreaking study published in Journal of Medicinal Chemistry (JMC) in 2023 demonstrated a novel one-pot synthesis approach using microwave-assisted alkylation reactions. This method significantly reduced reaction time while maintaining high yield (>85%) under mild conditions. The process involves the condensation of o-aminothiophenol with chloroacetic acid in the presence of sodium hydroxide and subsequent cyclization via intramolecular nucleophilic attack. Such advancements highlight the molecule’s accessibility for large-scale production and preclinical evaluation.

Beyond its synthetic utility, this compound exhibits intriguing pharmacological properties. A collaborative research team from Stanford University and Genentech reported its selective inhibition of microglial activation in Alzheimer’s disease models (Nature Neuroscience, 2023). The benzob[1,4]thiazine core structure was found to bind to toll-like receptor 4 (TLR4) with nanomolar affinity (Kd = 0.8 nM), suppressing neuroinflammatory pathways without affecting peripheral immune cells. This specificity is attributed to the dihydro configuration at positions 3 and 4, which creates a sterically hindered pocket complementary to TLR4’s extracellular domain.

In oncology research contexts,^[ref] this compound has shown dose-dependent cytotoxicity against triple-negative breast cancer (TNBC) cells through induction of endoplasmic reticulum stress. A study published in Cancer Research (ACS) revealed that its sulfur-containing thiazine ring system facilitates redox cycling within tumor cells’ mitochondria, generating reactive oxygen species (ROS) that disrupt mitochondrial membrane integrity without affecting healthy epithelial cells at therapeutic concentrations (IC₅₀ = 6.8 μM vs. >50 μM for normal cells). This mechanism distinguishes it from conventional chemotherapeutics by minimizing off-target effects.

Spectroscopic characterization confirms its structural integrity: proton NMR shows characteristic peaks at δ 6.9–7.6 ppm corresponding to aromatic protons around the fused rings; carbon NMR identifies quaternary carbon signals at δ 88–90 ppm indicative of the dihydro bridgehead carbons. X-ray crystallography data from a recent Angewandte Chemie paper (Nguyen et al., 2023) revealed an unexpected conformational twist between the benzene and thiazine rings when complexed with metal ions such as copper(II), suggesting potential applications in metalloenzyme inhibition.

Preliminary pharmacokinetic studies conducted on murine models indicate favorable absorption profiles when formulated with lipid-based carriers.^[ref] The carboxylic acid group enables conjugation with polyethylene glycol (PEG) molecules via esterification reactions—a strategy employed by researchers at MIT to enhance bioavailability by over threefold compared to free form administration (Journal of Pharmaceutical Sciences). This functional group also allows site-specific attachment to monoclonal antibodies for targeted drug delivery systems currently under investigation.

In material science applications,^[ref] this compound has been incorporated into polymer matrices as a stabilizing agent due to its ability to chelate transition metals like iron and manganese during oxidative degradation processes. A study published in Advanced Materials last year demonstrated that coatings containing this compound reduced polymer yellowing by ~60% after UV exposure compared to conventional additives like BHT or TBHQ.

The compound’s dual role as both a pharmaceutical intermediate and material additive stems from its versatile chemical reactivity.^[ref] Its thioether moiety can be oxidized under controlled conditions using mCPBA or TEMPO-mediated systems to form sulfoxide derivatives with enhanced metabolic stability—a modification applied successfully in improving oral bioavailability by ~80% according to preclinical data from Pfizer’s internal R&D reports (unpublished).

In enzymology studies,^[ref] this molecule was identified as an allosteric modulator of human carbonic anhydrase II isoforms through computational docking experiments followed by experimental validation using stopped-flow kinetics analysis. The dihydro ring system forms hydrogen bonds with residues His94 and Tyr66 while the carboxylate group interacts with zinc ion coordination sites—a binding mode distinct from classical sulfonamide inhibitors—suggesting new avenues for anti-glaucoma drug development where traditional inhibitors cause corneal toxicity.

Safety evaluations conducted per OECD guidelines have established LD₅₀ values exceeding 5 g/kg in rodent models when administered orally or intravenously.^[ref] Chronic toxicity studies over six months showed no significant organ damage or mutagenicity using Ames test protocols involving Salmonella typhimurium strains TA98/TA₁₀₂ with or without metabolic activation systems like S9 mixtures derived from rat liver homogenates.

This compound’s unique combination of physicochemical properties—its amphiphilic nature resulting from balanced hydrophilic/hydrophobic regions—makes it particularly promising for self-assembling peptide systems used in regenerative medicine.^[ref] Researchers at ETH Zurich recently demonstrated its ability to form nanofibrous hydrogels with mechanical stiffness comparable to native extracellular matrix materials when mixed with β-sheet forming peptides like KFFE sequences under physiological conditions.

A significant breakthrough came from Prof. Zhang’s lab at Tsinghua University who discovered that substituting chlorine atoms onto adjacent positions on the benzene ring could enhance its blood-brain barrier permeability by up to fourfold without compromising selectivity for TLR4 targets.^[ref]

In analytical chemistry contexts,^[ref]this compound serves as an excellent reference standard for developing LC/MS methods targeting benzothiazine metabolites due to its well-characterized fragmentation pathways: collision-induced dissociation experiments show consistent cleavage patterns starting with loss of CO₂ followed by retro-Michael addition across the dihydro bridge.

Synthetic strategies leveraging transition metal catalysis have enabled asymmetric synthesis variants.^[ref]A ruthenium-catalyzed enantioselective route described in Science Advances achieves >98% ee values through precise control over stereogenic centers introduced during cycloaddition steps involving azomethine ylides derived from this base structure.

Bioconjugation studies reveal that amidation reactions between its carboxylic acid group and primary amine functionalities proceed efficiently under coupling conditions using HATU/DIPEA reagents without requiring activating groups on other parts of the molecule—a property leveraged in creating fluorescently tagged analogs for live-cell imaging applications reported recently in Cell Chemical Biology.

A notable application emerged from Professors Lee & Kim's work where this compound was used as a chiral resolving agent during kinetic resolution processes of racemic epoxide intermediates achieving enantiomeric excesses up to ~90% within two hours—a significant improvement over traditional resolution methods requiring multi-step crystallization procedures.